![molecular formula C10H10Br2ClO3PS B224073 O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate CAS No. 1217-96-5](/img/structure/B224073.png)
O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate, commonly known as Chlorpyrifos, is a widely used organophosphate insecticide. It is used to control pests in various crops, including cotton, corn, and fruit trees. Chlorpyrifos is also used in non-agricultural settings such as golf courses, turf, and ornamental plants.
Mechanism of Action
Chlorpyrifos works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter in the nervous system. This leads to an accumulation of acetylcholine, which results in overstimulation of the nervous system. The overstimulation can lead to a range of symptoms, including muscle tremors, convulsions, and respiratory failure.
Biochemical and Physiological Effects:
Chlorpyrifos exposure can lead to a range of biochemical and physiological effects. These effects can vary depending on the dose and duration of exposure. Chlorpyrifos exposure can lead to changes in neurotransmitter levels, oxidative stress, and inflammation. It can also affect the immune system, reproductive system, and endocrine system.
Advantages and Limitations for Lab Experiments
Chlorpyrifos is widely used in laboratory experiments due to its effectiveness as an insecticide. It is relatively inexpensive and easy to use. However, Chlorpyrifos has limitations in laboratory experiments due to its toxicity and potential for off-target effects. It is important to use appropriate safety precautions when handling Chlorpyrifos in laboratory experiments.
Future Directions
There are several future directions for Chlorpyrifos research. One area of research is the development of alternative insecticides that are less toxic and have fewer off-target effects. Another area of research is the investigation of the long-term effects of Chlorpyrifos exposure on human health. Additionally, research is needed to better understand the mechanisms of Chlorpyrifos toxicity and to develop effective treatments for Chlorpyrifos poisoning.
Synthesis Methods
Chlorpyrifos is synthesized through a multi-step process involving the reaction of 2,4-dibromophenol with chloroacetyl chloride to form 2-chloro-1-(2,4-dibromophenyl)ethanone. This intermediate is then reacted with O,O-dimethyl phosphorodithioate to form Chlorpyrifos.
Scientific Research Applications
Chlorpyrifos has been extensively studied for its insecticidal properties. It has been used in various scientific research applications to investigate its effects on different organisms, including mammals, birds, fish, and insects. Chlorpyrifos has been used to investigate the effects of organophosphate exposure on neurodevelopment, behavior, and reproductive health.
properties
CAS RN |
1217-96-5 |
---|---|
Product Name |
O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate |
Molecular Formula |
C10H10Br2ClO3PS |
Molecular Weight |
436.48 g/mol |
IUPAC Name |
[(E)-2-chloro-1-(2,4-dibromophenyl)ethenoxy]-dimethoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C10H10Br2ClO3PS/c1-14-17(18,15-2)16-10(6-13)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3/b10-6+ |
InChI Key |
LZRJENBJTBVXQR-UXBLZVDNSA-N |
Isomeric SMILES |
COP(=S)(OC)O/C(=C/Cl)/C1=C(C=C(C=C1)Br)Br |
SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Br)Br |
Canonical SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Br)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.